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Compound of Interest

Compound Name: BHA536

Cat. No.: B15620961 Get Quote

Disclaimer: The following procedures are based on the assumption that "BHA536" refers to

Butylated Hydroxyanisole (BHA), a common laboratory chemical. This assumption is based on

Safety Data Sheets that appeared in the initial search. It is crucial to confirm the identity of the

substance with your supplier or internal safety documents before proceeding with any handling

or disposal protocols.

This guide provides essential safety and logistical information for the proper disposal of

Butylated Hydroxyanisole (BHA), a substance recognized for its antioxidant properties and also

as a potential hazard. The procedural steps outlined below are designed to ensure the safety of

laboratory personnel and to maintain environmental compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult your institution's specific

Safety Data Sheet (SDS) and waste management guidelines.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling BHA. This includes:

Eye Protection: Tight-sealing safety goggles or a face shield.[1]

Hand Protection: Wear appropriate protective gloves to prevent skin contact.[1][2]
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Body Protection: A lab coat or other protective clothing is necessary to prevent skin

exposure.[1]

Respiratory Protection: If there is a risk of inhaling dust, use a dust mask (e.g., N95) or follow

OSHA respirator regulations.[1]

Step-by-Step Disposal Protocol
The disposal of BHA must be handled as hazardous chemical waste. Do not dispose of BHA

down the drain or in regular trash.

Segregation: Isolate all waste materials containing BHA. This includes unused or expired

product, contaminated labware (such as pipette tips, vials, and gloves), and any solutions

containing BHA. Do not mix BHA waste with other chemical waste streams unless explicitly

permitted by your institution's guidelines.[3]

Containerization: Place the segregated BHA waste into a designated, leak-proof, and clearly

labeled hazardous waste container.[3] The container must be compatible with the chemical;

glass or polyethylene bottles are generally suitable for solid and liquid waste. For solid

waste, a puncture-proof container should be used for any contaminated sharps.[4]

Labeling: Affix a "Hazardous Waste" label to the container.[3] The label must include:

The full chemical name: "Butylated Hydroxyanisole (BHA)". Avoid using abbreviations.

The concentration and quantity of the waste.

The date the container was filled.

The name and contact information of the responsible laboratory personnel.

Storage: Store the sealed waste container in a designated and secure Satellite Accumulation

Area (SAA) within the laboratory.[5] This area should be well-ventilated and away from

incompatible materials such as strong oxidizing agents, strong bases, and strong acids.[1]

Ensure the container is stored in a secondary containment bin to prevent spills.

Collection and Disposal: Arrange for the collection of the hazardous waste container by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous
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waste disposal contractor.[3] They will ensure the waste is transported and disposed of in an

approved waste disposal plant in accordance with all local, state, and federal regulations.[1]

[2]

Quantitative Data Summary
The following table summarizes key quantitative data for Butylated Hydroxyanisole (BHA)

based on available Safety Data Sheets.

Property Value Source

Melting Point/Range 48 - 55 °C / 118.4 - 131 °F Fisher Sci.[1]

Boiling Point/Range 268 °C / 514.4 °F Fisher Sci.[1]

Flash Point 113 °C / 235.4 °F Fisher Sci.[1]

Solubility in Water Insoluble PubChem[6]

Solubility in Ethanol Freely soluble PubChem[6]

Experimental Protocols
While specific experimental protocols involving BHA are vast and varied, the disposal

procedures remain consistent. Any experiment generating BHA-contaminated waste must

conclude with the segregation and containerization of that waste as described above. For

instance, in studies evaluating its efficacy as an industrial lubricant additive or its environmental

degradation, all resulting mixtures and contaminated materials must be treated as hazardous

waste.

Visualizing the Disposal Workflow
The following diagrams illustrate the logical workflow for the safe disposal of BHA waste and a

conceptual signaling pathway highlighting its potential health hazards.
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BHA Waste Disposal Workflow

Step 1: Segregate BHA Waste
(Unused product, contaminated labware)

Step 2: Containerize
(Use designated, leak-proof hazardous waste container)

Step 3: Label Container
('Hazardous Waste', full chemical name, date, contact)

Step 4: Store Securely
(In a designated Satellite Accumulation Area)

Step 5: Arrange for Pickup
(Contact EHS or licensed contractor)

Final Disposal
(Approved hazardous waste facility)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of BHA waste.

Conceptual Hazard Pathway for BHA

BHA Exposure
(Inhalation, Ingestion, Skin Contact)

Potential for Allergic Skin Reactions Interference with Hormone Function
(Endocrine Disruption)

Classified as a Possible Human Carcinogen
(IARC)
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Caption: Potential health hazards associated with BHA exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Butylated hydroxyanisole (bha) | Center for Science in the Public Interest [cspi.org]

2. The Dirty Dozen: BHA and BHT - David Suzuki Foundation [davidsuzuki.org]

3. clearsynth.com [clearsynth.com]

4. merckmillipore.com [merckmillipore.com]

5. 4-Aminobenzoic acid [webbook.nist.gov]

6. Butylated hydroxyanisole (bha) - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Proper Disposal Procedures for Butylated
Hydroxyanisole (BHA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620961#bha536-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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